[(1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl]({[1-(2-fluoroethyl)-1H-pyrazol-5-yl]methyl})amine

• Molecular Formula: C12H17F2N5
• Molecular Weight: 269.29 g/mol
• IUPAC Name: N-[(1-ethyl-5-fluoropyrazol-4-yl)methyl]-1-[2-(2-fluoroethyl)pyrazol-3-yl]methanamine
• InChI: InChI=1S/C12H17F2N5/c1-2-18-12(14)10(8-17-18)7-15-9-11-3-5-16-19(11)6-4-13/h3,5,8,15H,2,4,6-7,9H2,1H3
• InChI Key: ZOIFTIOBZPOFFS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)CNCC2=CC=NN2CCF)F

Description

The compound (1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine is a synthetic organic molecule characterized by the presence of two pyrazole rings, each substituted with fluorine and ethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine typically involves multi-step organic reactions. The starting materials are often commercially available pyrazole derivatives, which undergo a series of substitution and coupling reactions. Common reagents used in these reactions include alkyl halides, fluorinating agents, and amines. The reaction conditions often require the use of catalysts, such as palladium or copper, and solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production. Additionally, purification methods like recrystallization and chromatography are used to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

(1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the fluorine or ethyl groups, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in THF.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyrazole carboxylic acids, while reduction could produce pyrazole alcohols. Substitution reactions can lead to various alkylated or fluorinated derivatives.

Scientific Research Applications

(1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine: has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound in enzyme inhibition studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site, thereby blocking substrate access. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing cellular signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-ethyl-3-fluoro-1H-pyrazole
• 1-ethyl-5-fluoro-1H-pyrazole
• 1-(2-fluoroethyl)-1H-pyrazole

Uniqueness

(1-ethyl-5-fluoro-1H-pyrazol-4-yl)methyl-1H-pyrazol-5-yl]methyl})amine: is unique due to its dual pyrazole structure with specific fluorine and ethyl substitutions. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for various applications.